N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-4-(thiophen-3-yl)benzamide

• IUPAC Name: N-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]-4-thiophen-3-ylbenzamide
• InChI: InChI=1S/C21H22N2O2S2/c24-21(17-3-1-16(2-4-17)19-6-10-27-15-19)22-13-20(18-5-9-25-14-18)23-7-11-26-12-8-23/h1-6,9-10,14-15,20H,7-8,11-13H2,(H,22,24)
• InChI Key: KMTCETRZYJNINA-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C(CNC(=O)C2=CC=C(C=C2)C3=CSC=C3)C4=COC=C4
• Molecular Formula: C21H22N2O2S2
• Molecular Weight: 398.5 g/mol

Description

N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-4-(thiophen-3-yl)benzamide, also known as FTY720, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FTY720 was initially developed as an immunosuppressant drug, but recent studies have shown that it has a wide range of other applications.

Scientific Research Applications

Crystal Structure and Reactivity

• Research on compounds similar to N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-4-(thiophen-3-yl)benzamide, such as 5-(p-bromophenyl)-N,N-bis(2-chloroethyl)-2-furamide, focuses on their crystal structures to understand their chemical behavior and potential for biological activities. The detailed analysis of furan compounds' crystal structures can reveal insights into their pharmacological potential and interactions with biological molecules (Galešić & Vlahov, 1990).

Synthesis and Pharmacological Activities

• The synthesis and pharmacological activities of furan and thiophene derivatives are of significant interest. For example, the synthesis of N-(1-Naphthyl)furan-2-carboxamide and its subsequent transformation to exhibit potential as therapeutic agents highlights the versatility of these compounds in drug development. Such processes could infer the synthetic pathways and potential pharmacological uses of N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-4-(thiophen-3-yl)benzamide (Aleksandrov & El’chaninov, 2017).

Antimicrobial and Anti-inflammatory Properties

• Studies on the antimicrobial and anti-inflammatory properties of furan and thiophene derivatives indicate that these compounds can be effective in treating various infections and inflammatory conditions. This suggests potential research applications of N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-4-(thiophen-3-yl)benzamide in developing new antimicrobial and anti-inflammatory agents (Popiołek, Biernasiuk, & Malm, 2016).

Antiplasmodial Activities

• The exploration of N-acylated furazan-3-amine derivatives for antiplasmodial activities against Plasmodium falciparum strains offers a glimpse into the potential of N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-4-(thiophen-3-yl)benzamide in malaria research. The structure–activity relationship studies in this area can guide the design of new compounds with enhanced antimalarial efficacy (Hermann et al., 2021).

Dye-Sensitized Solar Cells

• Phenothiazine derivatives with furan and thiophene linkers have been used in dye-sensitized solar cells, showing the influence of conjugated linkers on device performance. This application could suggest potential roles for N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-4-(thiophen-3-yl)benzamide in materials science, particularly in the development of new materials for solar energy conversion (Kim et al., 2011).